Cas no 1809288-99-0 (N1,N2-bis(2,6-dimethoxyphenyl)-Ethanediamide)

• Product Name: N1,N2-bis(2,6-dimethoxyphenyl)-Ethanediamide
• CAS No: 1809288-99-0
• MF: C₁₈H₂₀N₂O₆
• MW: 360.36
• CID: 4759650
• Update Time: 2025-06-29

N1,N2-bis(2,6-dimethoxyphenyl)-Ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1,?N2-?bis(2,?6-?dimethoxyphenyl)?- Ethanediamide
• N1,N2-bis(2,6-dimethoxyphenyl)-Ethanediamide

• Inchi： 1S/C18H20N2O6/c1-23-11-7-5-8-12(24-2)15(11)19-17(21)18(22)20-16-13(25-3)9-6-10-14(16)26-4/h5-10H,1-4H3,(H,19,21)(H,20,22)
• InChI Key： UBKOOSQYEQAXKP-UHFFFAOYSA-N
• SMILES： C(NC1=C(OC)C=CC=C1OC)(=O)C(NC1=C(OC)C=CC=C1OC)=O

Additional information on N1,N2-bis(2,6-dimethoxyphenyl)-Ethanediamide

Professional Introduction to N1,N2-bis(2,6-dimethoxyphenyl)-Ethanediamide (CAS No. 1809288-99-0)

N1,N2-bis(2,6-dimethoxyphenyl)-Ethanediamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1809288-99-0, represents a derivative of ethanediamide with substituted aromatic rings, making it a subject of interest for its potential applications in drug discovery and molecular recognition.

The molecular structure of N1,N2-bis(2,6-dimethoxyphenyl)-Ethanediamide features two amide groups attached to a central ethane backbone, with each nitrogen atom linked to a phenyl ring substituted with methoxy groups at the 2 and 6 positions. This particular arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical and biological interactions.

In recent years, there has been a growing interest in developing novel compounds that can interact selectively with biological targets. The presence of the dimethoxyphenyl groups in N1,N2-bis(2,6-dimethoxyphenyl)-Ethanediamide enhances its solubility and bioavailability, making it a promising candidate for further investigation in medicinal chemistry. Researchers have been exploring its potential as a scaffold for designing new therapeutic agents that could modulate enzyme activity or interact with specific protein receptors.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The amide functional groups provide multiple sites for further derivatization, allowing chemists to tailor the properties of the molecule to specific needs. For instance, introducing additional substituents or altering the electronic distribution through conjugation with other aromatic systems could lead to enhanced binding affinities or altered pharmacokinetic profiles.

The field of computational chemistry has also played a crucial role in understanding the behavior of N1,N2-bis(2,6-dimethoxyphenyl)-Ethanediamide. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict how this compound might interact with biological targets at an atomic level. These insights are invaluable for guiding experimental efforts and optimizing drug-like properties.

Recent studies have highlighted the potential of this compound in addressing neurological disorders. The unique structural features of N1,N2-bis(2,6-dimethoxyphenyl)-Ethanediamide suggest that it could interact with receptors or enzymes involved in neurodegenerative diseases. Preliminary in vitro studies have shown promising results regarding its ability to modulate pathways associated with conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of continued research into this novel compound.

The synthesis of N1,N2-bis(2,6-dimethoxyphenyl)-Ethanediamide presents an interesting challenge due to the need for precise functionalization of the aromatic rings. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to achieve high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a larger scale, facilitating further exploration of its applications.

In conclusion, N1,N2-bis(2,6-dimethoxyphenyl)-Ethanediamide (CAS No. 1809288-99-0) is a compound with significant potential in pharmaceutical research. Its unique structure and versatile chemical properties make it an attractive candidate for developing new therapeutic agents. As research continues to uncover more about its capabilities, this molecule is likely to play an important role in future medical advancements.